Cas no 1707571-16-1 (6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine)

• Product Name: 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine
• CAS No: 1707571-16-1
• MF: C₈H₇ClF₂N₄
• MW: 232.617786645889
• CID: 5703435
• PubChem ID: 97627734
• Update Time: 2026-03-11

6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• 1707571-16-1
• 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine
• 6-Chloro-2-difluoromethyl-7-ethyl-7H-purine
• A921774
• 7H-Purine, 6-chloro-2-(difluoromethyl)-7-ethyl-

• Inchi： 1S/C8H7ClF2N4/c1-2-15-3-12-7-4(15)5(9)13-8(14-7)6(10)11/h3,6H,2H2,1H3
• InChI Key： OASPQNHYNCKXKY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(C(F)F)N=1)N=CN2CC

Computed Properties

• Exact Mass: 232.0327303g/mol
• Monoisotopic Mass: 232.0327303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Additional information on 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine

Introduction to 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine (CAS No. 1707571-16-1)

6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine, identified by the Chemical Abstracts Service Number (CAS No.) 1707571-16-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This purine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways.

The molecular structure of 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine consists of a purine core substituted with a chloro group at the 6-position, a difluoromethyl group at the 2-position, and an ethyl group at the 7-position. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in organic synthesis and a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in purine derivatives due to their broad spectrum of biological activities. Purines are fundamental components of nucleic acids and play crucial roles in cellular metabolism and signaling. The introduction of halogenated and alkylated substituents into the purine scaffold can modulate its interactions with biological targets, leading to enhanced efficacy or selectivity in therapeutic applications.

One of the most compelling aspects of 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine is its potential as a building block for the development of small-molecule inhibitors. The chloro and difluoromethyl groups are particularly noteworthy, as they can serve as handles for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of additional functional groups, enabling the creation of complex molecular architectures with tailored biological properties.

Recent studies have highlighted the importance of halogenated purines in medicinal chemistry. For instance, 5-fluorouracil, a well-known anticancer drug, has demonstrated significant therapeutic efficacy by inhibiting DNA synthesis in rapidly dividing cells. The structural analogs of fluorinated purines have been extensively explored for their potential to overcome drug resistance and improve treatment outcomes. Similarly, 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine may offer unique advantages due to its distinct substitution pattern, which could lead to novel mechanisms of action.

The synthesis of 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the chloro group typically involves halogenation reactions, while the difluoromethyl group can be incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods. The ethyl group is often introduced through alkylation reactions, which can be achieved using various alkylating agents under controlled conditions.

The pharmacological potential of 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine has not yet been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation. The presence of multiple substituents provides multiple opportunities for interaction with biological targets, making it a versatile scaffold for drug discovery.

In conclusion, 6-Chloro-2-(difluoromethyl)-7-ethyl-7H-purine (CAS No. 1707571-16-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Further investigation into its synthetic pathways and pharmacological properties will be essential to unlock its full therapeutic potential and contribute to the advancement of modern medicine.